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Compound of Interest

Compound Name: 2,2-Dibromobutanal

Cat. No.: B1354730

Essential Safety and Handling Guide for 2,2-
Dibromobutanal

Disclaimer: This guide is intended for researchers, scientists, and drug development
professionals. A specific Safety Data Sheet (SDS) for 2,2-Dibromobutanal is not readily
available. Therefore, the information provided is based on the chemical properties of 2,2-
Dibromobutanal and safety protocols for structurally similar and potentially hazardous
compounds, such as reactive aldehydes and brominated organic substances.[1][2][3][4]
Extreme caution is advised.

Immediate Safety and Logistical Information

2,2-Dibromobutanal is a halogenated aldehyde expected to be a reactive and potentially toxic
compound. Due to the presence of two bromine atoms on the alpha-carbon to the aldehyde
group, this chemical is likely to be corrosive, a skin and eye irritant, and potentially harmful if
inhaled or ingested. All handling should be performed in a certified chemical fume hood by
trained personnel.

Quantitative Data Summary

While specific toxicological data such as LD50 and permissible exposure limits for 2,2-
Dibromobutanal are not available, the following table summarizes its known physical and
chemical properties.
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Property Value Source

Molecular Formula CaHeBr20 PubChem[5]
Molecular Weight 229.90 g/mol PubChem[5]
CAS Number 57024-76-7 PubChem[5]

Not specified (likely a liquid or
Appearance ] ) Inferred
low-melting solid)

Boiling Point Not specified
Melting Point Not specified
Density Not specified
Solubility Not specified
XLogP3 2.1 PubChem[5]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the necessary steps for the safe handling of 2,2-Dibromobutanal, from
preparation to immediate response in case of an emergency.

Preparation and Engineering Controls

e Fume Hood: All work with 2,2-Dibromobutanal must be conducted in a properly functioning
and certified chemical fume hood to minimize inhalation exposure.

o Safety Equipment: Ensure a safety shower and eyewash station are readily accessible and
have been recently tested.

o Spill Kit: A spill kit containing absorbent materials suitable for halogenated organic
compounds, and appropriate personal protective equipment (PPE) should be available in the
laboratory.

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is critical. The following PPE is mandatory when handling 2,2-

Dibromobutanal:

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash goggles and

a full-face shield.

Protects against splashes of
the potentially corrosive liquid

and harmful vapors.[1]

Hand Protection

Chemical-resistant gloves
(e.g., Viton® or laminate).
Double-gloving is

recommended.

Halogenated compounds can
penetrate standard laboratory
gloves. Check manufacturer's

glove compatibility charts.

Body Protection

A flame-retardant laboratory
coat, long-sleeved clothing,
and closed-toe, chemical-
resistant shoes. For larger
quantities, a chemical-resistant
apron or coveralls should be

worn.

Minimizes the risk of accidental

skin contact.

Respiratory Protection

Not typically required when
working in a certified chemical
fume hood. In case of a large
spill or ventilation failure, a
NIOSH-approved respirator
with an organic vapor cartridge

is necessary.

Protects against inhalation of
potentially toxic and irritating

vapors.

Handling and Experimental Procedure

o Pre-use Inspection: Visually inspect the container for any signs of damage or leakage before

moving it to the work area.

 Inert Atmosphere: For reactions sensitive to air or moisture, handle 2,2-Dibromobutanal

under an inert atmosphere (e.g., nitrogen or argon).
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Transferring: Use a syringe or cannula for liquid transfers to minimize exposure. Avoid
pouring, which can cause splashing.

Heating: If heating is required, use a well-controlled heating mantle or oil bath. Avoid open
flames.

Incompatible Materials: Keep 2,2-Dibromobutanal away from strong oxidizing agents,
strong bases, and reactive metals.[6][7]

Emergency Procedures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

Skin Contact: Remove all contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation develops.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, perform artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

Spill: For small spills within a fume hood, use an absorbent material to contain the spill. For
larger spills, evacuate the area and contact the institution's environmental health and safety
department.

Disposal Plan

All waste containing 2,2-Dibromobutanal must be treated as hazardous waste.

Waste Segregation and Collection

Halogenated Organic Waste: Collect all 2,2-Dibromobutanal waste, including contaminated
materials like gloves, absorbent pads, and disposable labware, in a designated and clearly
labeled "Halogenated Organic Waste" container.[8]
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e Separate Waste Streams: Do not mix halogenated organic waste with non-halogenated
waste streams to ensure proper and cost-effective disposal.[9]

» Container Requirements: Waste containers must be made of a compatible material (e.g.,
glass or HDPE), have a secure screw-top cap, and be in good condition.

Labeling and Storage

o Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical
name "2,2-Dibromobutanal,” and an approximate concentration or volume of the waste.

o Storage: Store the sealed waste container in a designated satellite accumulation area within
the laboratory, away from incompatible materials.

Final Disposal

o Authorized Disposal: Arrange for the disposal of the hazardous waste through the
institution's approved hazardous waste management program.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of 2,2-
Dibromobutanal.
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Caption: Workflow for the safe handling of 2,2-Dibromobutanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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